Cas no 627520-40-5 (1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-)

• Product Name: 1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-
• CAS No: 627520-40-5
• MF: C₂₇H₅₈N₄O
• MW: 454.775627613068
• CID: 433028
• Update Time: 2024-01-29

1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-
• 1-Butanol, 4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-

• Inchi： 1S/C27H58N4O/c1-6-10-14-25(8-3)20-30-22-27(5,29-18-17-28-16-12-13-19-32)23-31(24-30)21-26(9-4)15-11-7-2/h25-26,28-29,32H,6-24H2,1-5H3
• InChI Key： NXGKLBQVOBVLFF-UHFFFAOYSA-N
• SMILES： C(O)CCCNCCNC1(C)CN(CC(CC)CCCC)CN(CC(CC)CCCC)C1

Computed Properties

• Exact Mass: 454.46144

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 547.6±50.0 °C(Predicted)
• PSA: 50.77
• pka: 15.13±0.10(Predicted)